Cas no 82957-06-0 (6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid)
6-Hydroxynaphthalene-2-carboxamidine methanesulfonate is a chemically synthesized compound featuring a naphthalene backbone substituted with a hydroxyphenyl group and a carboxamidine functional group, paired with methanesulfonic acid for enhanced solubility and stability. This intermediate is particularly valuable in organic synthesis, serving as a precursor for pharmaceuticals, dyes, and specialty chemicals. Its structural properties enable selective reactivity, making it useful in the development of biologically active molecules. The methanesulfonate counterion improves handling characteristics and facilitates purification processes. The compound’s well-defined crystalline form ensures consistent performance in synthetic applications, while its high purity meets stringent industrial and research requirements.

82957-06-0 structure
Product name:6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Amidino-2-naphthol methanesulfonate
- 6-AMIDINO-2-NAPHTHOL METHANESULFONIC ACID
- 6-Amidino-2-naphtol methanesulfonate
- Amidinonaphtolmethanesulfonate
- 6-Amidino-2-naphthol methanesulfonic acid (Nafamostat)
- 6-Amindino-2-naphtholmethanesulfonic acid
- 6-(diaminomethylidene)naphthalen-2-one,methanesulfonic acid
- 6-Carbamimidoyl-2-naphthol Methanesulfonate
- 6-Hydroxynaphthalene-2-carboximidamide Methanesulfonate
- 6-Hydroxy-2-naphthimidamide methanesulfonate salt
- 6-Hydroxy-2-naphthimidamide methanesulfonate
- 6-hydroxynaphthalene-2-carboxamidine mesylate
- 6-AMIDINO-2-NAPHTHOLMETHANESULFONATE
- KSC447S7R
- BCP17034
- CA0103
- SY037595
- BC649895
- AX8012947
- AB0060068
- A1193
- 957A
- 6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
- 6-HYDROXYNAPHTHALENE-2-CARBOXIMIDAMIDE; METHANESULFONIC ACID
- Methanesulfonic acid--6-(diaminomethylidene)naphthalen-2(6H)-one (1/1)
- AC-1837
- F13872
- 6-hydroxynaphthalene-2-carboximidamide methanesulfonic acid
- 6-hydroxynaphthalene-2-carboximidamide;methanesulfonic acid
- DTXSID80496245
- DS-13121
- MFCD00143493
- A840477
- EN300-7411272
- B2699-099061
- FT-0641891
- CS-W014564
- 82957-06-0
- Z3234818581
- SCHEMBL7342004
- AKOS015852380
- DB-011491
-
- MDL: MFCD00143493
- Inchi: 1S/C11H10N2O.CH4O3S/c12-11(13)9-2-1-8-6-10(14)4-3-7(8)5-9;1-5(2,3)4/h1-6,14H,(H3,12,13);1H3,(H,2,3,4)
- InChI Key: NLLGCELWCUFUFD-UHFFFAOYSA-N
- SMILES: S(C([H])([H])[H])(=O)(=O)O[H].O([H])C1C([H])=C([H])C2C([H])=C(/C(=N/[H])/N([H])[H])C([H])=C([H])C=2C=1[H]
Computed Properties
- Exact Mass: 282.06700
- Monoisotopic Mass: 282.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: 5
- Topological Polar Surface Area: 133
Experimental Properties
- PSA: 132.85000
- LogP: 3.21430
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Security Information
- Hazardous Material transportation number:UN 1104 3/PG 3
- WGK Germany:3
- Safety Instruction: S23; S25; S24/25
- RTECS:AJ1925000
-
Hazardous Material Identification:
- Packing Group:III
- Safety Term:3
- Risk Phrases:R10; R66
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Customs Data
- HS CODE:29153930
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A139303-250mg |
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid |
82957-06-0 | ≥98.0%(HPLC) | 250mg |
¥123.90 | 2023-09-04 | |
eNovation Chemicals LLC | D552767-1g |
6-Hydroxy-2-naphthiMidaMide Methanesulfonate salt |
82957-06-0 | 97% | 1g |
$100 | 2024-05-24 | |
Alichem | A219007749-25g |
6-Hydroxy-2-naphthimidamide methanesulfonate |
82957-06-0 | 95% | 25g |
$998.00 | 2023-09-01 | |
Chemenu | CM117223-10g |
6-Amidino-2-naphthol Methanesulfonate |
82957-06-0 | 95% | 10g |
$*** | 2023-05-29 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028873-5g |
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid |
82957-06-0 | 98% | 5g |
¥899 | 2023-09-07 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB22269-5g |
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid |
82957-06-0 | 97% | 5g |
900.00 | 2021-06-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL005-1-1G |
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid |
82957-06-0 | 95% | 1g |
¥ 237.00 | 2023-04-13 | |
abcr | AB136029-5g |
6-Amidino-2-naphthol methanesulfonate, 98%; . |
82957-06-0 | 98% | 5g |
€500.30 | 2025-02-09 | |
Chemenu | CM117223-25g |
6-Amidino-2-naphthol Methanesulfonate |
82957-06-0 | 95% | 25g |
$355 | 2021-08-06 | |
Fluorochem | 221903-5g |
6-Hydroxy-2-naphthimidamide methanesulfonate salt |
82957-06-0 | 95% | 5g |
£99.00 | 2022-03-01 |
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Related Literature
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
-
Xuan Cai,Zhenxing Wang,Huanhuan Zhang,Yufei Li,Kaicha Chen,Hongli Zhao J. Mater. Chem. B, 2019,7, 401-407
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82957-06-0)6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid

Purity:99%
Quantity:25g
Price ($):162.0
atkchemica
(CAS:82957-06-0)6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry